Cas no 129663-13-4 (Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate)

Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate structure
129663-13-4 structure
Product Name:Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate
CAS No:129663-13-4
MF:C9H11NO4
MW:197.187942743301
MDL:MFCD00085047
CID:133836
PubChem ID:3596327
Update Time:2025-04-19

Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate
    • 4-Isoxazolecarboxylicacid, 5-acetyl-3-methyl-, ethyl ester
    • ethyl 5-acetyl-3-methyl-1,2-oxazole-4-carboxylate
    • BUTTPARK 153\57-21
    • Ethyl 5-acetyl-3-methyl-1,2-oxazole-4-carboxylate, 5-Acetyl-4-(ethoxycarbonyl)-3-methylisoxazole, 5-Acetyl-4-(ethoxycarbonyl)-3-methyl-1,2-oxazole
    • 129663-13-4
    • SCHEMBL1641384
    • AS-5134
    • CS-0318623
    • MFCD00085047
    • InChI=1/C9H11NO4/c1-4-13-9(12)7-5(2)10-14-8(7)6(3)11/h4H2,1-3H
    • DTXSID90393993
    • AKOS006230440
    • FT-0626116
    • MDL： MFCD00085047
    • Inchi： 1S/C9H11NO4/c1-4-13-9(12)7-5(2)10-14-8(7)6(3)11/h4H2,1-3H3
    • InChI Key： MPDKUFZYJWTWJE-UHFFFAOYSA-N
    • SMILES： O1C(C(C)=O)=C(C(=O)OCC)C(C)=N1

Computed Properties

  • Exact Mass: 197.06900
  • Monoisotopic Mass: 197.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • Density: 1.176
  • Boiling Point: 328.1°Cat760mmHg
  • Flash Point: 152.2°C
  • Refractive Index: 1.483
  • PSA: 69.40000
  • LogP: 1.36230

Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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 $ 50.00 2022-06-05
TRC
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abcr
AB243914-1 g
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 €212.00 2023-06-22
abcr
AB243914-5 g
Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate
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abcr
AB243914-1g
Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate; .
 129663-13-4
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 €211.90 2025-04-21
abcr
AB243914-5g
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 129663-13-4
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Ambeed
A816077-1g
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